Cas no 2098101-29-0 ((3-Azidoazetidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone)

• Product Name: (3-Azidoazetidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone
• CAS No: 2098101-29-0
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 4775531
• Update Time: 2025-10-22

(3-Azidoazetidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-azidoazetidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone
• (3-azidoazetidin-1-yl)-(oxan-4-yl)methanone
• (3-Azidoazetidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone

• Inchi： 1S/C9H14N4O2/c10-12-11-8-5-13(6-8)9(14)7-1-3-15-4-2-7/h7-8H,1-6H2
• InChI Key： ZCCHWRWYKUCGDK-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(N1CC(C1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 210.11167570 g/mol
• Monoisotopic Mass: 210.11167570 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.9
• Molecular Weight: 210.23

Additional information on (3-Azidoazetidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone

Comprehensive Overview of (3-Azidoazetidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone (CAS No. 2098101-29-0)

The compound (3-Azidoazetidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone (CAS No. 2098101-29-0) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring an azido group and a tetrahydro-2H-pyran-4-yl moiety, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in click chemistry, a technique widely used in bioconjugation and material science.

In recent years, the demand for azide-containing compounds like (3-Azidoazetidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone has surged due to their role in bioorthogonal reactions. These reactions are pivotal in labeling biomolecules without interfering with native biological processes. The compound's CAS No. 2098101-29-0 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing importance in pharmaceutical research.

One of the most discussed topics in the scientific community is the integration of AI-driven drug discovery with traditional synthetic chemistry. (3-Azidoazetidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone exemplifies how computational tools can predict reactivity and optimize synthesis pathways, reducing time and costs. This aligns with the broader trend of green chemistry, where efficiency and sustainability are prioritized.

The tetrahydro-2H-pyran-4-yl group in this compound is noteworthy for its stability and bioavailability, making it a common scaffold in central nervous system (CNS) drug development. Coupled with the azido functionality, it opens doors to innovative proteolysis-targeting chimera (PROTAC) designs, a hot topic in targeted protein degradation therapies.

From a synthetic perspective, CAS No. 2098101-29-0 is often referenced in protocols involving Cu-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. Its compatibility with diverse reaction conditions and functional groups makes it a versatile building block for high-throughput screening libraries.

As the pharmaceutical industry shifts toward personalized medicine, compounds like (3-Azidoazetidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone are critical for developing tailored therapeutics. Its role in bioconjugation strategies and drug delivery systems is frequently highlighted in peer-reviewed journals, underscoring its multidisciplinary relevance.

In summary, (3-Azidoazetidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone (CAS No. 2098101-29-0) is a compound of immense scientific and industrial value. Its applications span from drug discovery to material science, driven by its unique chemical properties and adaptability to modern synthetic methodologies. As research continues to evolve, this molecule is poised to remain at the forefront of innovation in life sciences and beyond.